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Technical Support Center: Hydrotreated Neutral
Oils
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions to

address filterability challenges encountered when working with hydrotreated neutral oils.

Troubleshooting Guide: Resolving Filterability
Problems
Rapid filter plugging and increased pressure differential are common indicators of filterability

issues. This guide provides a systematic approach to diagnosing and resolving these problems

during your experiments.

Problem: Unexpectedly short filter life or rapid increase in pressure drop.

Follow the diagnostic workflow below to identify the potential cause and corresponding

solution.
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Start:
Rapid Filter Plugging

Observed

Is the oil cloudy,
hazy, or discolored?

Is the operating
temperature low?

No

Cause: Water Contamination
- Exceeds saturation point

- Forms emulsions or ice crystals

Yes

Have new additives or
different oil batches been mixed?

No

Cause: Wax Precipitation
- Temperature is below cloud point

- Forms solid wax crystals

Yes

Has the system been
recently commissioned or flushed?

No

Cause: Additive Incompatibility
- Additives reacting/precipitating

- Lower solvency of base oil

Yes

Cause: Particulate Contamination
- Residual particles from flushing

- High initial dirt load

Yes

Solution:
- Implement water removal (e.g., vacuum dehydration)

- Perform 'wet' filterability test (ISO 13357-1)

Solution:
- Increase operating temperature
- Use oil with a lower pour point

- Verify Cold Filter Plugging Point (CFPP)

Solution:
- Test filterability of new blends before use

- Consult manufacturer about additive solubility
- Avoid mixing different oil formulations

Solution:
- Perform system flush and verify cleanliness
- Use multi-stage filtration for high dirt loads

- Analyze particle count (ISO 4406)

Solution Implemented

Click to download full resolution via product page

Diagnostic Workflow for Filter Plugging
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Frequently Asked Questions (FAQs)
Q1: What are hydrotreated neutral oils and how do they differ from solvent-refined oils?

Hydrotreated neutral oils are classified as API Group II or Group III base stocks.[1] The

hydrotreating process uses high pressure and temperature to remove impurities like sulfur and

nitrogen and to saturate aromatic compounds.[2][3] This results in a purer, more stable base oil

with better oxidation resistance compared to older Group I solvent-refined oils.[1] However, this

high purity can reduce the oil's natural solvency, which may affect how well certain additives

stay dissolved in the solution, potentially leading to additive drop-out.[4]
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Property
Solvent-Refined
(Group I)

Hydrotreated
(Group II/III)

Impact on
Filterability

Saturates < 90% ≥ 90%

Higher saturates

improve thermal and

oxidative stability,

reducing sludge and

deposit formation that

can plug filters.[1]

Sulfur > 0.03% ≤ 0.03%

Lower sulfur content

enhances stability and

reduces corrosive

byproducts.[2]

Aromatics Higher Very Low

Lower aromatics

improve stability but

reduce natural

solvency for some

additives, which may

precipitate out.[4]

Additive Solubility Good Can be lower

Severely hydrotreated

oils may struggle to

keep some polar

additives in solution,

leading to deposits.[4]

Oxidation Stability Moderate Excellent

Superior oxidation

stability minimizes the

formation of sludge

and varnish that can

clog fine filters.[1]

Q2: What causes poor filterability in finished lubricants made with hydrotreated neutral oils?

Poor filterability is typically caused by materials that clog the filter media.[5] Key causes

include:
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Additive Issues: Certain additives, like silicone-based anti-foam agents or polymeric VI

improvers, can be removed by fine filter media.[6] The lower solvency of highly pure

hydrotreated base oils can also cause additives to precipitate out of the solution, especially

under stress.[4]

Water Contamination: Water exceeding the oil's saturation point can form emulsions or, at

low temperatures, ice crystals. These can rapidly block filter pores.[7][8] Wet filterability tests

are often the most difficult for an oil to pass.

Thermal Degradation: Although hydrotreated oils have excellent thermal stability, extreme

temperatures can still lead to the formation of gels, sludge, or varnish, which are readily

captured by filters.[9]

Contamination: Solid particles from external sources or internal wear and tear will be

captured by the filter, leading to plugging.[5]

Q3: How is oil filterability measured quantitatively?

Filterability is commonly measured using standardized tests like ISO 13357.[5] These tests

determine a Filterability Index (FI), which indicates the oil's ability to pass through a fine

membrane without plugging it. The results are often used to rate the service life of the oil in

relation to filtration.

Filterability Index (FI) Service Life Rating Interpretation

> 70 Good

The oil is unlikely to cause

filtration problems, even with

fine filters (e.g., < 5 µm).[5][9]

30 - 70 Acceptable

The oil may be suitable for

systems without extremely fine

filtration requirements.[5]

< 30 Poor

The oil is likely to cause rapid

filter plugging and is not

recommended for critical

systems.[5]
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Q4: Can fine filtration remove essential additives from the oil?

Yes, it is possible. While most additives are dissolved and smaller than filter pore sizes, some

can be physically removed. For instance:

Anti-foam additives can exist as dispersed droplets that are captured by filter media.[6]

Surface-active additives (e.g., anti-wear, corrosion inhibitors) can adsorb onto existing

particles and be filtered out along with them.[6]

Using filters with a very small pore size (< 5 microns) increases the risk of stripping even

dissolved additives from the oil.

Experimental Protocols
Key Experiment: Determination of Lubricating Oil Filterability (Based on ISO 13357-1)

This procedure evaluates the filterability of lubricating oils in the presence of water, simulating

conditions where contamination is a risk.

Objective: To assess an oil's ability to pass through a fine filter membrane in the presence of

water without causing significant plugging.

Apparatus:

Filtration apparatus with a 47 mm filter support.

Pressurized vessel for the oil sample (350 mL capacity).

Pressure source (e.g., dry air or nitrogen) with a regulator (up to 200 kPa).

Graduated receiving cylinder (330 mL).

Membrane filters: 47 mm diameter, 0.8 µm mean pore size (for oils up to ISO VG 100).[9]

Oven capable of maintaining 70°C.

Magnetic stirrer and stopwatch.
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Methodology:

1. Sample Preparation

2. Filtration Procedure

3. Calculation

Pour 324 mL of test oil
into a beaker.

Add 6 mL of distilled water.

Stir at 600 rpm for 1 hour.

Heat in oven at 70°C
for 70 hours.

Cool at room temperature
for 24 hours.

Assemble filtration apparatus
with a 0.8 µm membrane.

Pour 320 mL of prepared oil
into the pressure vessel.

Apply 100 kPa pressure and
start the timer.

Record time (tV) to filter
volumes (V) of 50, 100, 200,

and 300 mL.

Stop test if 300 mL is not
reached in 2 hours.

Calculate initial flow rate
(for the first 50 mL).

Calculate final flow rate
(between 200 and 300 mL).

Calculate Filterability Index (FI)
as a ratio of flow rates.

Click to download full resolution via product page
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ISO 13357-1 Experimental Workflow

Calculation of Filterability Index (Stage II):

The Stage II Filterability Index (F.I.) is a more severe assessment and is calculated as a

percentage:

F.I. = (t50 / (t300 - t200)) * 100

Where:

t50 is the time in seconds to filter the first 50 mL.

t200 is the time in seconds to filter 200 mL.

t300 is the time in seconds to filter 300 mL.

An oil with good Stage II filterability is considered suitable for critical hydraulic and lubrication

systems where fine filtration is employed.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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